Cas no 1691936-08-9 (2-Bromo-5-(2-ethoxyethoxy)pyridine)

• Product Name: 2-Bromo-5-(2-ethoxyethoxy)pyridine
• CAS No: 1691936-08-9
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 4611185
• Update Time: 2025-07-19

2-Bromo-5-(2-ethoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-ethoxyethoxy)pyridine

• Inchi： 1S/C9H12BrNO2/c1-2-12-5-6-13-8-3-4-9(10)11-7-8/h3-4,7H,2,5-6H2,1H3
• InChI Key： NHBJCTSAFFEMDY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 135
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 2-Bromo-5-(2-ethoxyethoxy)pyridine

Introduction to 2-Bromo-5-(2-ethoxyethoxy)pyridine (CAS No. 1691936-08-9)

2-Bromo-5-(2-ethoxyethoxy)pyridine, with the CAS number 1691936-08-9, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and an ethoxyethoxy substituent on a pyridine ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive building block for various applications.

The pyridine ring, a fundamental heterocyclic structure, is known for its aromaticity and basicity. The presence of the bromine atom at the 2-position and the ethoxyethoxy group at the 5-position imparts specific reactivity and solubility characteristics to 2-Bromo-5-(2-ethoxyethoxy)pyridine. These properties are crucial for its use in synthetic transformations and as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2-Bromo-5-(2-ethoxyethoxy)pyridine in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The bromine atom facilitates cross-coupling reactions, allowing for the introduction of diverse functional groups that can modulate biological activity.

In addition to its role in drug discovery, 2-Bromo-5-(2-ethoxyethoxy)pyridine has been explored for its utility in materials science. Researchers have utilized this compound to synthesize polymers with unique optical and electronic properties. The ethoxyethoxy group enhances solubility and processability, making it suitable for applications in organic electronics and photovoltaic devices.

The synthetic accessibility of 2-Bromo-5-(2-ethoxyethoxy)pyridine has also been a subject of interest. A recent publication in Organic Letters described an efficient synthetic route that yields high purity and yield of this compound. The method involves a sequence of reactions starting from readily available starting materials, making it scalable for industrial production.

Safety and environmental considerations are paramount in the handling and use of chemical compounds. While 2-Bromo-5-(2-ethoxyethoxy)pyridine is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and disposal. This includes using appropriate personal protective equipment (PPE) and following established guidelines for laboratory safety.

In conclusion, 2-Bromo-5-(2-ethoxyethoxy)pyridine (CAS No. 1691936-08-9) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an essential building block for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern scientific endeavors.